2-azido-N-(4-cyanophenyl)acetamide

• IUPAC Name: 2-azido-N-(4-cyanophenyl)acetamide
• InChI: InChI=1S/C9H7N5O/c10-5-7-1-3-8(4-2-7)13-9(15)6-12-14-11/h1-4H,6H2,(H,13,15)
• InChI Key: LNWOXXXJYVIEFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)NC(=O)CN=[N+]=[N-]
• Molecular Formula: C9H7N5O
• Molecular Weight: 201.18 g/mol

Description

Synthesis Analysis

The synthesis of 2-azido-N-(4-cyanophenyl)acetamide can be achieved through the reaction of 2-chloro-N-(4-nitrophenyl)acetamide with sodium azide. The reactants are dissolved in a mixture of ethanol and water (70:30, v:v) and then refluxed for 24 hours at 80 °C. After cooling, the compound precipitates and is filtered off, dried, and recrystallized from ethanol.

Scientific Research Applications

Synthesis of New Acetamido Azasugars

A study by Takaoka et al. (1993) focused on the synthesis of new acetamido azasugars using 2-azido-3-acetamidopropanal, which is analogous to 2-azido-N-(4-cyanophenyl)acetamide. This compound served as a competitive inhibitor for β-N-acetylglucosaminidase, demonstrating potential in the synthesis of N-acetylglucosaminyltransferase inhibitors.

Green Synthesis in Dye Production

Zhang Qun-feng's (2008) research article highlights the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an intermediate in azo disperse dye production. While not directly mentioning this compound, this work exemplifies the broader category of acetamides in the context of environmentally-friendly manufacturing processes.

Synthon in Heterocyclic Synthesis

Moustafa A. Gouda (2014) in his publication discusses the use of 2-cyano-N-(4-sulfamoylphenyl) acetamide as a building block for synthesizing polyfunctionalized heterocyclic compounds. This is relevant as it illustrates the role of similar acetamide derivatives in the creation of diverse chemical structures.

Photoreaction Studies in Arylazide Crystals

The work by Takayama et al. (2010) examined the photoreaction of arylazide crystals, including N-(4-azidophenyl)acetamide. They observed the formation of arylnitrene, demonstrating the utility of such compounds in studying photochemical reactions.

Application in β-Glycoside Formation

K. Mong et al. (2012) investigated 2-azido-2-deoxythioglycosides for β-glycoside formation. They explored the use of these substrates for oligosaccharide synthesis, an area where derivatives of this compound might find application.

Synthesis and Evaluation of Antimicrobial Compounds

Samreen Gul and colleagues (2017) synthesized 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives for antimicrobial evaluation. The study's focus on acetamide derivatives aligns with the interest in this compound.